Cas no 193001-42-2 (4-Pyridinemethanol,2-(methylamino)-)

• Product Name: 4-Pyridinemethanol,2-(methylamino)-
• CAS No: 193001-42-2
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 116282
• PubChem ID: 22625034
• Update Time: 2025-08-05

4-Pyridinemethanol,2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanol,2-(methylamino)-
• [2-(methylamino)pyridin-4-yl]methanol
• 4-Pyridinemethanol,2-(methylamino)-(9CI)
• 2-(Methylamino)-4-pyridinemethanol
• F76308
• 4-hydroxymethyl-2-(methylamino)pyridine
• SCHEMBL4306508
• (2-(methylamino)pyridin-4-yl)methanol
• QPXUGACTXZYBHT-UHFFFAOYSA-N
• AKOS011753237
• 193001-42-2
• 4-PYRIDINEMETHANOL, 2-(METHYLAMINO)-
• DB-272778

• Inchi： 1S/C7H10N2O/c1-8-7-4-6(5-10)2-3-9-7/h2-4,10H,5H2,1H3,(H,8,9)
• InChI Key： QPXUGACTXZYBHT-UHFFFAOYSA-N
• SMILES： OCC1C=CN=C(C=1)NC

Computed Properties

• Exact Mass: 138.0794
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• PSA: 45.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-Pyridinemethanol,2-(methylamino)-

Research Brief on 4-Pyridinemethanol,2-(methylamino)- (CAS: 193001-42-2) in Chemical Biology and Pharmaceutical Applications

4-Pyridinemethanol,2-(methylamino)- (CAS: 193001-42-2) is a pyridine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its role as a building block in drug discovery and as a modulator of biological pathways. Recent studies have highlighted its utility in the synthesis of novel therapeutic agents and its interactions with various biological targets, making it a compound of interest for researchers in the field.

One of the key areas of research involving 4-Pyridinemethanol,2-(methylamino)- is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Recent publications have demonstrated that derivatives of 4-Pyridinemethanol,2-(methylamino)- exhibit promising inhibitory activity against specific kinases, offering potential leads for the development of targeted therapies. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of compounds derived from 4-Pyridinemethanol,2-(methylamino)-, which showed selective inhibition of certain oncogenic kinases.

In addition to its role in kinase inhibition, 4-Pyridinemethanol,2-(methylamino)- has also been investigated for its potential as a ligand in metal-catalyzed reactions. The compound's ability to coordinate with transition metals has been leveraged in the design of catalysts for asymmetric synthesis, a critical process in the production of enantiomerically pure pharmaceuticals. A recent study in ACS Catalysis (2024) highlighted the use of 4-Pyridinemethanol,2-(methylamino)- as a chiral ligand in palladium-catalyzed cross-coupling reactions, achieving high enantioselectivity and yield.

Another emerging area of interest is the compound's potential in neuropharmacology. Preliminary studies have suggested that 4-Pyridinemethanol,2-(methylamino)- and its analogs may interact with neurotransmitter receptors, such as those involved in the GABAergic system. This has sparked interest in its potential applications for treating neurological disorders, including anxiety and epilepsy. However, further in vivo studies are required to validate these findings and assess the compound's safety and efficacy.

Despite its promising applications, challenges remain in the optimization of 4-Pyridinemethanol,2-(methylamino)- for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of optimized derivatives with improved pharmacological properties.

In conclusion, 4-Pyridinemethanol,2-(methylamino)- (CAS: 193001-42-2) represents a versatile scaffold with diverse applications in chemical biology and pharmaceutical research. Its potential in kinase inhibition, asymmetric catalysis, and neuropharmacology underscores its importance as a subject of ongoing investigation. Future research should focus on addressing the current limitations and exploring novel derivatives to unlock its full therapeutic potential.